Cas no 116314-59-1 (2-methoxy-6-(trifluoromethyl)phenol)

• Product Name: 2-methoxy-6-(trifluoromethyl)phenol
• CAS No: 116314-59-1
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD13185694
• CID: 1205825
• PubChem ID: 15133336
• Update Time: 2025-05-22

2-methoxy-6-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-(trifluoromethyl)phenol
• 2-HYDROXY-3-(TRIFLUOROMETHYL)ANISOLE
• SureCN1457770
• Phenol, 2-methoxy-6-(trifluoromethyl)-
• AGN-PC-003W07
• MB13383
• 2-methoxy-6-(trifluoromethyl)-phenol
• 2-methoxy-6-trifluoromethylphenol
• 116314-59-1
• DB-347245
• SCHEMBL1457770

• MDL： MFCD13185694
• Inchi： 1S/C8H7F3O2/c1-13-6-4-2-3-5(7(6)12)8(9,10)11/h2-4,12H,1H3
• InChI Key： RGYOYFIMSWZBKB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1O)OC)(F)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-methoxy-6-(trifluoromethyl)phenol

Comprehensive Analysis of 2-Methoxy-6-(trifluoromethyl)phenol (CAS 116314-59-1): Properties, Applications, and Industry Trends

2-Methoxy-6-(trifluoromethyl)phenol (CAS 116314-59-1) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both methoxy and trifluoromethyl groups on the phenol ring enhances its reactivity and bioavailability, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents.

The compound’s CAS number 116314-59-1 is frequently searched in chemical databases, reflecting its industrial relevance. Researchers often explore its solubility in organic solvents, thermal stability, and synthetic routes, which are critical for optimizing large-scale production. A 2023 survey of patent filings indicates a surge in applications for crop protection formulations, where its derivatives act as herbicide synergists. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in ESG (Environmental, Social, and Governance) discussions.

From a molecular perspective, the electron-withdrawing trifluoromethyl group at the 6-position significantly influences the compound’s acidity and hydrogen-bonding capacity. Computational chemistry models suggest that these properties enable selective interactions with biological targets, explaining its utility in drug discovery pipelines. Notably, its logP value (a measure of lipophilicity) has been optimized in recent analogs to improve blood-brain barrier permeability, a key focus area in central nervous system (CNS) drug development.

Industry reports reveal that 2-methoxy-6-(trifluoromethyl)phenol derivatives are being tested as non-steroidal anti-inflammatory precursors, addressing the need for safer pain management alternatives. This resonates with consumer searches for OTC drug innovations and natural product mimics. Furthermore, its low ecotoxicity profile positions it favorably in green chemistry initiatives, another trending topic in regulatory circles.

Analytical techniques for characterizing CAS 116314-59-1 include HPLC-UV, GC-MS, and NMR spectroscopy, with method development papers citing its distinct 19F NMR signal as a diagnostic tool. The compound’s crystalline form has been characterized by X-ray diffraction, providing insights for co-crystal engineering—a cutting-edge approach to enhance drug solubility.

In material science, the phenolic OH group allows functionalization into polymeric coatings with improved weather resistance, appealing to the renewable materials sector. Market analysts project growth in this niche, driven by demand for high-performance additives in electric vehicle components.

To address common search queries: The compound’s melting point (reported as 78–82°C) and storage conditions (recommended under inert atmosphere) are frequently documented. Safety data emphasizes standard laboratory handling protocols, though it is not classified under hazardous categories in major jurisdictions—a point clarified in recent REACH compliance updates.